Cas no 1086266-03-6 (Methylenebis(benzenesulfonate))

• Product Name: Methylenebis(benzenesulfonate)
• CAS No: 1086266-03-6
• MF: C₁₃H₁₂O₆S₂
• MW: 328.36
• CID: 5062245
• Update Time: 2025-06-15

Methylenebis(benzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• METHYLENEBIS(BENZENESULFONATE)
• Methanediol, 1,1-dibenzenesulfonate
• Methylenebis(benzenesulfonate)

• Inchi： 1S/C13H12O6S2/c14-20(15,12-7-3-1-4-8-12)18-11-19-21(16,17)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： MGWIVXXTDAHZPB-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=CC=C1)(=O)=O)OS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Methylenebis(benzenesulfonate)

Comprehensive Overview of Methylenebis(benzenesulfonate) (CAS No. 1086266-03-6): Properties, Applications, and Industry Insights

Methylenebis(benzenesulfonate) (CAS No. 1086266-03-6) is a specialized organic compound gaining attention in advanced chemical synthesis and material science. As a bis-sulfonate derivative, it serves as a versatile building block for polymers, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring a methylene bridge linking two benzenesulfonate groups, enables applications in cross-linking reactions, ionic liquids, and functional material design.

The compound's thermal stability and solubility profile make it valuable for high-performance coatings and adhesives, aligning with the growing demand for sustainable materials. Researchers are exploring its role in green chemistry initiatives, particularly in replacing traditional solvents with eco-friendly alternatives. Recent studies highlight its potential in energy storage systems, where sulfonate-based compounds contribute to electrolyte formulations for next-gen batteries.

From a synthetic perspective, Methylenebis(benzenesulfonate) offers advantages in click chemistry and polymerization processes. Its dual reactive sites allow for controlled modifications, addressing industry needs for precision chemistry. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for pharmaceutical intermediates where trace impurities must be minimized.

Market trends indicate rising interest in sulfonate-based compounds for water treatment applications. While not a direct flocculant, derivatives of 1086266-03-6 show promise in membrane technologies for heavy metal removal – a hot topic in environmental remediation. Manufacturers are optimizing production scales to meet demand from the electronics industry, where ultra-pure sulfonates are essential for semiconductor processing fluids.

Regulatory compliance remains a key consideration for CAS 1086266-03-6. The compound falls under standard industrial chemical classifications, with proper handling guidelines emphasizing PPE for dust control. Its stability under ambient conditions facilitates global logistics, though users should consult regional chemical inventory lists (e.g., TSCA, REACH) for specific compliance requirements.

Innovation pipelines suggest emerging applications in bioconjugation techniques, where the methylene bridge's reactivity enables protein-drug coupling. This aligns with the biopharma sector's focus on targeted drug delivery systems. Additionally, the compound's compatibility with UV-curable resins positions it as an additive for 3D printing materials – a rapidly expanding market segment.

Quality control protocols for Methylenebis(benzenesulfonate) typically include residual solvent analysis and sulfonate group quantification. Advanced characterization methods like mass spectrometry help differentiate it from structural analogs, ensuring batch-to-batch consistency. Storage recommendations emphasize protection from moisture to maintain the compound's free-flowing powder characteristics.

From a commercial standpoint, suppliers are developing custom synthesis services for 1086266-03-6 derivatives, responding to niche application requirements. Technical datasheets now include computational chemistry parameters (e.g., logP values, HOMO-LUMO gaps) to assist formulation scientists in predictive modeling – a trend driven by digital transformation in chemical R&D.

Environmental fate studies indicate that benzenesulfonate moieties undergo gradual biodegradation under aerobic conditions. This data supports the compound's inclusion in green formulation assessments, particularly when compared to more persistent alternatives. Life cycle analysis methodologies are being applied to evaluate its carbon footprint across production pathways.

Looking ahead, patent activity suggests expanding intellectual property around sulfonate functionalization techniques using CAS 1086266-03-6 as a precursor. Academic collaborations are investigating its use in metal-organic frameworks (MOFs) for gas storage applications. These developments position the compound at the intersection of materials innovation and industrial chemistry.